Cas no 1221341-06-5 (4-Ethoxy-N-methoxy-N-methylbenzamide)

• Product Name: 4-Ethoxy-N-methoxy-N-methylbenzamide
• CAS No: 1221341-06-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD14707535
• CID: 4688617
• Update Time: 2025-07-19

4-Ethoxy-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-methoxy-N-methylbenzamide
• Benzamide, 4-ethoxy-N-methoxy-N-methyl-
• 4-Ethoxy-N-methoxy-N-methylbenzamide

• MDL： MFCD14707535
• Inchi： 1S/C11H15NO3/c1-4-15-10-7-5-9(6-8-10)11(13)12(2)14-3/h5-8H,4H2,1-3H3
• InChI Key： RWYBPNQHAMDXRT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(N(C)OC)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-Ethoxy-N-methoxy-N-methylbenzamide

Research Brief on 4-Ethoxy-N-methoxy-N-methylbenzamide (CAS: 1221341-06-5): Recent Advances and Applications

4-Ethoxy-N-methoxy-N-methylbenzamide (CAS: 1221341-06-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of the ethoxy and methoxy-N-methyl groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic effects.

Recent research has focused on the synthesis and optimization of 4-Ethoxy-N-methoxy-N-methylbenzamide to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are crucial for its application in subsequent biological studies and drug formulation processes.

One of the key areas of investigation involves the role of 4-Ethoxy-N-methoxy-N-methylbenzamide as a building block in the synthesis of novel bioactive compounds. Researchers have explored its reactivity with various reagents to produce derivatives that exhibit promising pharmacological properties. For instance, some derivatives have shown activity against specific enzyme targets, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its synthetic utility, 4-Ethoxy-N-methoxy-N-methylbenzamide has been studied for its direct biological effects. Preliminary in vitro studies have indicated that the compound may interact with certain cellular pathways, although the exact mechanisms remain under investigation. These findings highlight the need for further research to elucidate its pharmacological profile and potential therapeutic benefits.

The safety and toxicological aspects of 4-Ethoxy-N-methoxy-N-methylbenzamide have also been a focus of recent studies. Regulatory agencies and research institutions are conducting assessments to determine its safety profile, including potential risks associated with its use in pharmaceutical formulations. These studies are essential for ensuring that the compound meets the stringent safety standards required for clinical applications.

Looking ahead, the continued exploration of 4-Ethoxy-N-methoxy-N-methylbenzamide and its derivatives holds great promise for the development of new therapeutic agents. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive innovation in this area, leading to the discovery of novel drugs with improved efficacy and safety profiles. The integration of computational chemistry and high-throughput screening methods may further accelerate the identification of promising candidates derived from this compound.

In conclusion, 4-Ethoxy-N-methoxy-N-methylbenzamide (CAS: 1221341-06-5) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural properties and potential biological activities make it a focal point for ongoing studies aimed at advancing drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in the creation of next-generation therapeutics.